Cas no 1884158-47-7 (5-Bromo-1-(Tetrahydro-2H-Pyran-2-Yl)-1H-Pyrazolo[3,4-C]Pyridine-3-Carbaldehyde)

• Product Name: 5-Bromo-1-(Tetrahydro-2H-Pyran-2-Yl)-1H-Pyrazolo[3,4-C]Pyridine-3-Carbaldehyde
• CAS No: 1884158-47-7
• MF: C₁₂H₁₂BrN₃O₂
• MW: 310.14658164978
• MDL: MFCD30472053
• CID: 4630770
• Update Time: 2025-06-09

5-Bromo-1-(Tetrahydro-2H-Pyran-2-Yl)-1H-Pyrazolo[3,4-C]Pyridine-3-Carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridine-3-carbaldehyde(WXC05059)
• 5-bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridine-3-carbaldehyde
• 5-bromo-1-(oxan-2-yl)-1H-pyrazolo[3,4-c]pyridine-3-carbaldehyde
• 5-Bromo-1-(Tetrahydro-2H-Pyran-2-Yl)-1H-Pyrazolo[3,4-C]Pyridine-3-Carbaldehyde

• MDL： MFCD30472053
• Inchi： 1S/C12H12BrN3O2/c13-11-5-8-9(7-17)15-16(10(8)6-14-11)12-3-1-2-4-18-12/h5-7,12H,1-4H2
• InChI Key： KSPRNOWISFUOQZ-UHFFFAOYSA-N
• SMILES： C1=NC(Br)=CC2C(C=O)=NN(C3OCCCC3)C1=2

Additional information on 5-Bromo-1-(Tetrahydro-2H-Pyran-2-Yl)-1H-Pyrazolo[3,4-C]Pyridine-3-Carbaldehyde

5-Bromo-1-(Tetrahydro-2H-Pyran-2-Yl)-1H-Pyrazolo[3,4-C]Pyridine-3-Carbaldehyde (CAS No. 1884158-47-7): An Overview

5-Bromo-1-(Tetrahydro-2H-Pyran-2-Yl)-1H-Pyrazolo[3,4-C]Pyridine-3-Carbaldehyde (CAS No. 1884158-47-7) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. This article provides a comprehensive overview of the compound, including its chemical properties, synthesis methods, and recent research findings.

Chemical Properties

5-Bromo-1-(Tetrahydro-2H-Pyran-2-Yl)-1H-Pyrazolo[3,4-C]Pyridine-3-Carbaldehyde is a complex organic molecule that belongs to the class of pyrazolopyridines. The presence of a bromine atom and a tetrahydro-2H-pyran substituent imparts unique chemical properties to this compound. The bromine atom is a key functional group that can participate in various chemical reactions, such as substitution and coupling reactions, making it a valuable intermediate in synthetic chemistry. The tetrahydro-2H-pyran moiety provides additional stability and solubility, which are crucial for its use in biological systems.

The molecular formula of 5-Bromo-1-(Tetrahydro-2H-Pyran-2-Yl)-1H-Pyrazolo[3,4-C]Pyridine-3-Carbaldehyde is C₁₆H₁₉BrN₃O, with a molecular weight of approximately 349.25 g/mol. The compound exhibits excellent thermal stability and can be stored under standard laboratory conditions without significant degradation.

Synthesis Methods

The synthesis of 5-Bromo-1-(Tetrahydro-2H-Pyran-2-Yl)-1H-Pyrazolo[3,4-C]Pyridine-3-Carbaldehyde has been reported in several studies. One common approach involves the reaction of 5-bromo-1H-pyrazolo[3,4-c]pyridine with tetrahydro-2H-pyran in the presence of a suitable catalyst. This method typically yields high purity products and can be scaled up for industrial production.

An alternative synthetic route involves the condensation of 5-bromo-pyrazolo[3,4-c]pyridinylamine with tetrahydrofuran to form the desired product. This method is advantageous due to its simplicity and the availability of starting materials. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions or solvent-free conditions.

Biological Activity and Applications

5-Bromo-1-(Tetrahydro-2H-Pyran-2-Yl)-1H-Pyrazolo[3,4-C]Pyridine-3-Carbaldehyde has shown promising biological activity in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For example, it has been found to inhibit the activity of kinases, which are key targets in cancer therapy and other inflammatory diseases.

In addition to its enzymatic inhibition properties, 5-Bromo-1-(Tetrahydro-2H-Pyran-2-Yl)-1H-Pyrazolo[3,4-C]Pyridine-3-Carbaldehyde has also been investigated for its anti-inflammatory effects. Preclinical studies have shown that it can reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. These findings suggest that the compound may have therapeutic potential in treating inflammatory disorders such as arthritis and multiple sclerosis.

Clinical Trials and Future Prospects

The promising preclinical results of 5-Bromo-1-(Tetrahydro-2H-Pyran-2-Yl)-1H-Pyrazolo[3,4-C]Pyridine-3-Carbaldehyde have led to increased interest in its clinical evaluation. Several Phase I clinical trials are currently underway to assess the safety and pharmacokinetics of the compound in humans. Preliminary data from these trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects.

Further clinical trials are planned to evaluate the efficacy of 5-Bromo-1-(Tetrahydro-2H-Pyran-2-Yl)-1H-Pyrazolo[3,4-C]Pyridine-3-Carbaldehyde in specific disease indications. Researchers are particularly interested in exploring its potential as a treatment for cancer and inflammatory diseases. The unique structure and biological activity of this compound make it an attractive candidate for drug development.

Conclusion

In conclusion, 5-Bromo-1-(Tetrahydro-2H-Pyran-2-Yl)-1H-Pyrazolo[3,4-C]Pyridine-3-Carbaldehyde (CAS No. 1884158-47-7) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical properties and biological activity make it an attractive candidate for drug discovery and development. Ongoing research and clinical trials will further elucidate its therapeutic potential and pave the way for its use in treating various diseases.